Cas no 2229284-71-1 (3-methyl-2-4-(1H-pyrazol-1-yl)phenylbutanoic acid)

• Product Name: 3-methyl-2-4-(1H-pyrazol-1-yl)phenylbutanoic acid
• CAS No: 2229284-71-1
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6070792
• PubChem ID: 165669802
• Update Time: 2025-06-07

3-methyl-2-4-(1H-pyrazol-1-yl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-4-(1H-pyrazol-1-yl)phenylbutanoic acid
• 2229284-71-1
• 3-methyl-2-[4-(1H-pyrazol-1-yl)phenyl]butanoic acid
• EN300-1765078

• Inchi： 1S/C14H16N2O2/c1-10(2)13(14(17)18)11-4-6-12(7-5-11)16-9-3-8-15-16/h3-10,13H,1-2H3,(H,17,18)
• InChI Key： NIFJVBAZPWUTSH-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(=CC=1)N1C=CC=N1)C(C)C)=O

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-methyl-2-4-(1H-pyrazol-1-yl)phenylbutanoic acid

3-Methyl-2-(4-(1H-Pyrazol-1-yl)phenyl)butanoic Acid: A Comprehensive Overview

3-Methyl-2-(4-(1H-pyrazol-1-yl)phenyl)butanoic acid, also known by its CAS registry number CAS No. 2229284-71-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure featuring a pyrazole ring and a butanoic acid moiety, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 3-methyl-2-(4-(1H-pyrazol-1-yl)phenyl)butanoic acid is characterized by a substituted phenyl group attached to a pyrazole ring, which is further connected to a butanoic acid chain. This arrangement imparts the compound with unique electronic and steric properties, making it an ideal substrate for various chemical reactions. Researchers have explored its synthesis through diverse methodologies, including Suzuki coupling and Stille coupling reactions, which have enabled the efficient construction of the pyrazole ring system.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the pyrazole ring contributes significantly to the molecule's aromaticity and conjugation, which are critical for its interaction with biological targets. These findings have been corroborated by experimental studies, which demonstrate that the compound exhibits potent activity against several enzyme targets, including kinases and proteases.

In terms of applications, 3-methyl-2-(4-(1H-pyrazol-1-yl)phenyl)butanoic acid has shown promise in the development of anti-inflammatory and anticancer agents. Preclinical studies have indicated that the compound can inhibit key inflammatory pathways, such as COX-2 and NF-kB, thereby reducing inflammation in vitro and in vivo models. Furthermore, its ability to modulate signaling pathways involved in cancer cell proliferation and apoptosis has positioned it as a potential lead compound for oncology drug development.

The synthesis of this compound has also been optimized to enhance scalability and reduce environmental impact. Green chemistry approaches, such as catalytic hydrogenation and microwave-assisted synthesis, have been employed to streamline the production process. These methods not only improve yield but also minimize waste generation, aligning with current sustainability goals in the pharmaceutical industry.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on exploring the pharmacokinetic properties of CAS No. 2229284-71-1. Studies conducted in preclinical models have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that the compound has potential for oral administration. Additionally, toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses, further supporting its suitability as a drug candidate.

In conclusion, 3-methyl-2-(4-(1H-pyrazol-1-yl)phenyl)butanoic acid represents a compelling example of how structural diversity can be leveraged to develop novel therapeutic agents. With ongoing research focusing on optimizing its pharmacological properties and exploring new applications, this compound holds significant promise for advancing medical science.